Cas no 13790-14-2 (Benzene,1,3-dichloro-4-methyl-2-nitro-)

• Product Name: Benzene,1,3-dichloro-4-methyl-2-nitro-
• CAS No: 13790-14-2
• MF: C₇H₅Cl₂NO₂
• MW: 206.026099920273
• CID: 214038
• PubChem ID: 83736
• Update Time: 2025-04-19

Benzene,1,3-dichloro-4-methyl-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,3-dichloro-4-methyl-2-nitro-
• 2,4-dichloro-3-nitrotoluene
• 1,3-dichloro-4-methyl-2-nitrobenzene
• Einecs 237-448-3
• SCHEMBL3864389
• NS00024470
• DTXSID70160387
• 13790-14-2

• Inchi： 1S/C7H5Cl2NO2/c1-4-2-3-5(8)7(6(4)9)10(11)12/h2-3H,1H3
• InChI Key： JPGMJOAPBGZPKD-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C)Cl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 204.96985
• Monoisotopic Mass: 204.9697338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14